Cas no 1621-58-5 (4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-)

4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)- structure
1621-58-5 structure
Product Name:4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-
CAS No:1621-58-5
MF:C16H12O3
MW:252.264684677124
CID:1342248
PubChem ID:439901
Update Time:2025-04-20

4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-
    • 3-(4-methoxyphenyl)chromen-4-one
    • Chromone, 3-(4-methoxyphenyl)-
    • 3-(4-Methoxyphenyl)-4H-chromen-4-one
    • CHEBI:1734
    • C03074
    • 3-(4-methoxyphenyl)-chromen-4-one
    • 4?-Methoxyisoflavone
    • 4'-methoxyisoflavone
    • 3-(4-Methoxyphenyl)-4H-chromen-4-one #
    • Maybridge3_000602
    • 1621-58-5
    • HMS1432L08
    • AKOS025160644
    • DTXSID10331453
    • 4H-Benzopyran-4-one, 3-(4-methoxyphenyl)-
    • XM161924
    • Q27067433
    • IDI1_011989
    • SCHEMBL73754
    • RIKPNWPEMPODJD-UHFFFAOYSA-N
    • a 4'-methoxyisoflavone
    • 4'-O-Methylisoflavone
    • CHEMBL377861
    • Inchi: 1S/C16H12O3/c1-18-12-8-6-11(7-9-12)14-10-19-15-5-3-2-4-13(15)16(14)17/h2-10H,1H3
    • InChI Key: RIKPNWPEMPODJD-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C2C=CC=CC1=2)=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 252.07866
  • Monoisotopic Mass: 252.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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